2-[(4-Aminoquinazolin-2-yl)methyl-methylamino]acetonitrile

• IUPAC Name: 2-[(4-aminoquinazolin-2-yl)methyl-methylamino]acetonitrile
• InChI: InChI=1S/C12H13N5/c1-17(7-6-13)8-11-15-10-5-3-2-4-9(10)12(14)16-11/h2-5H,7-8H2,1H3,(H2,14,15,16)
• InChI Key: NTTXAWMLLUNJEU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC#N)CC1=NC2=CC=CC=C2C(=N1)N
• Molecular Formula: C12H13N5
• Molecular Weight: 227.27 g/mol

Description

2-[(4-Aminoquinazolin-2-yl)methyl-methylamino]acetonitrile, also known as AG1478, is a small molecule inhibitor that specifically targets the epidermal growth factor receptor (EGFR) tyrosine kinase. EGFR is a transmembrane receptor that plays a crucial role in regulating cell growth, differentiation, and survival. Overexpression or mutation of EGFR has been linked to various types of cancer, including lung, breast, and colorectal cancer. Therefore, AG1478 has been extensively studied as a potential therapeutic agent for cancer treatment.

Mechanism of Action

2-[(4-Aminoquinazolin-2-yl)methyl-methylamino]acetonitrile specifically targets the ATP-binding site of the EGFR tyrosine kinase, thereby inhibiting its activity. This leads to the inhibition of downstream signaling pathways, such as the PI3K/Akt and MAPK/ERK pathways, which are involved in cell growth, proliferation, and survival.
Biochemical and Physiological Effects:
2-[(4-Aminoquinazolin-2-yl)methyl-methylamino]acetonitrile has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits the migration and invasion of cancer cells, which are important processes in cancer metastasis. In addition, 2-[(4-Aminoquinazolin-2-yl)methyl-methylamino]acetonitrile has been shown to sensitize cancer cells to other chemotherapeutic agents, such as cisplatin and paclitaxel.

Advantages and Limitations for Lab Experiments

2-[(4-Aminoquinazolin-2-yl)methyl-methylamino]acetonitrile is a highly specific inhibitor of EGFR tyrosine kinase, which makes it a valuable tool compound for studying the role of EGFR in various biological processes. However, 2-[(4-Aminoquinazolin-2-yl)methyl-methylamino]acetonitrile has some limitations, such as its low solubility in aqueous solutions and its potential off-target effects on other tyrosine kinases.

Future Directions

There are several potential future directions for 2-[(4-Aminoquinazolin-2-yl)methyl-methylamino]acetonitrile research. One direction is to develop more potent and selective EGFR inhibitors based on the structure of 2-[(4-Aminoquinazolin-2-yl)methyl-methylamino]acetonitrile. Another direction is to study the role of EGFR in other biological processes, such as autophagy and DNA repair. Furthermore, 2-[(4-Aminoquinazolin-2-yl)methyl-methylamino]acetonitrile could be used in combination with other therapeutic agents to improve cancer treatment outcomes. Finally, 2-[(4-Aminoquinazolin-2-yl)methyl-methylamino]acetonitrile could be used as a tool compound to study the role of EGFR in non-cancerous diseases, such as Alzheimer's disease and cardiovascular disease.

Synthesis Methods

2-[(4-Aminoquinazolin-2-yl)methyl-methylamino]acetonitrile can be synthesized through a multi-step process, involving the reaction of 4,6-dichloro-5-nitropyrimidine with 2-aminobenzonitrile to form 4-amino-6-chloro-5-nitropyrimidine. This intermediate product is then reacted with 2-(2-chloroethyl)-4-methylthiazole to form 4-amino-6-chloro-5-(2-chloroethyl)-2-methylthiazole. The final step involves the reaction of 4-amino-6-chloro-5-(2-chloroethyl)-2-methylthiazole with formaldehyde and methylamine to produce 2-[(4-Aminoquinazolin-2-yl)methyl-methylamino]acetonitrile.

Scientific Research Applications

2-[(4-Aminoquinazolin-2-yl)methyl-methylamino]acetonitrile has been extensively studied as a potential therapeutic agent for cancer treatment. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In addition, 2-[(4-Aminoquinazolin-2-yl)methyl-methylamino]acetonitrile has been used as a tool compound to study the role of EGFR in various biological processes, such as cell migration, invasion, and apoptosis.